molecular formula C12H16O2 B8740531 2-Methyl-2-(4-methylphenyl)-1,3-dioxane CAS No. 59356-52-4

2-Methyl-2-(4-methylphenyl)-1,3-dioxane

Cat. No.: B8740531
CAS No.: 59356-52-4
M. Wt: 192.25 g/mol
InChI Key: SVHWGVTWTUENJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-2-(4-methylphenyl)-1,3-dioxane is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

59356-52-4

Molecular Formula

C12H16O2

Molecular Weight

192.25 g/mol

IUPAC Name

2-methyl-2-(4-methylphenyl)-1,3-dioxane

InChI

InChI=1S/C12H16O2/c1-10-4-6-11(7-5-10)12(2)13-8-3-9-14-12/h4-7H,3,8-9H2,1-2H3

InChI Key

SVHWGVTWTUENJY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2(OCCCO2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of 4-methylacetophenone (1.3 mL, 10 mmol), triethylformate (2.0 mL, 12 mmol), 1,3-propanediol (2.2 mL, 30 mmol) and dry methanol (1.2 mL) in dry dichloromethane (50 mL) was added NBS (53 mg, 0.30 mmol). The mixture was protected from light and stirred at room temperature under an inert atmosphere of nitrogen for 70 h. After the mixture was washed with saturated sodium bicarbonate solution (20 mL), the aqueous phase was extracted with dichloromethane (3×30 mL). The combined organic solution was washed with water (2×20 mL), brine (1×20 mL), then dried (Na2SO4) and concentrated under reduced pressure. Flash column chromatography of the residue, eluting with 37% aqueous ammonia:ether:hexane (0.02:1:6) afforded 2-methyl-2-(4-methylphenyl)-1,3-dioxane (22) as a colourless oil (480 mg, 24%). 1H nmr (200 MHz, CDCl3) 1.50 (s, 3H, CH3), 1.96-2.25 (m, 2H, OCH2CH2CH2O), 2.37 (s, 3H, ArCH3), 3.70-4.00 (m, 4H, OCH2CH2CH2O), 7.23 (d, J=8.3 Hz, 2H, 2×ArH), 7.33 (d, J=8.3 Hz, 2H, 2×ArH).
Quantity
1.3 mL
Type
reactant
Reaction Step One
[Compound]
Name
triethylformate
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
2.2 mL
Type
reactant
Reaction Step One
Quantity
1.2 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
53 mg
Type
reactant
Reaction Step Two

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